Cas no 6668-27-5 ((2-Methyl-1-phenylpropyl)amine)

• Product Name: (2-Methyl-1-phenylpropyl)amine
• CAS No: 6668-27-5
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD07339051
• CID: 964430
• PubChem ID: 4962875
• Update Time: 2024-02-29

(2-Methyl-1-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-phenylpropan-1-amine
• (2-methyl-1-phenylpropyl)amine(SALTDATA: FREE)
• 2-METHYL-1-PHENYL-PROPYLAMINE
• 2-methyl-1-phenyl-1-propanamine
• 2-methyl-1-phenyl-1-propylamine
• 2-methyl-1-phenyl-propan-1-amine
• UVXXBSCXKKIBCH-UHFFFAOYSA-N
• (2-methyl-1-phenylpropyl)amine
• DTXSID50407186
• AB01331351-02
• alpha-isopropylbenzylamine
• AKOS017258602
• BS-13369
• MFCD07339051
• FT-0660216
• HMS1735B03
• CS-0212948
• 2-methyl-1-phenylpropylamine
• AKOS000141026
• SCHEMBL522687
• F16873
• A835520
• 6668-27-5
• a-(1-Methylethyl)benzenemethanamine
• NCGC00338516-01
• EN300-14173
• FT-0660215
• (2-Methyl-1-phenylpropyl)amine

• MDL： MFCD07339051
• Inchi： 1S/C10H15N/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10H,11H2,1-2H3
• InChI Key： UVXXBSCXKKIBCH-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.1

Experimental Properties

• Density: 0.932
• Boiling Point: 217.5°C at 760 mmHg
• Flash Point: 91°C
• Refractive Index: 1.518
• PSA: 26.02000
• LogP: 3.04270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes